4-ethyl-N-(1-methyl-6-oxopyridin-3-yl)benzamide

• IUPAC Name: 4-ethyl-N-(1-methyl-6-oxopyridin-3-yl)benzamide
• InChI: InChI=1S/C15H16N2O2/c1-3-11-4-6-12(7-5-11)15(19)16-13-8-9-14(18)17(2)10-13/h4-10H,3H2,1-2H3,(H,16,19)
• InChI Key: FWMNVAWNEMJUQN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)NC2=CN(C(=O)C=C2)C
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol

Description

4-ethyl-N-(1-methyl-6-oxopyridin-3-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic molecule that is used in scientific research for its unique properties and mechanism of action.

Mechanism of Action

The mechanism of action of 4-ethyl-N-(1-methyl-6-oxopyridin-3-yl)benzamide is not fully understood. However, it is believed to act as a selective antagonist of certain receptors in the brain, which are involved in regulating various physiological processes.
Biochemical and Physiological Effects:
4-ethyl-N-(1-methyl-6-oxopyridin-3-yl)benzamide has been shown to have various biochemical and physiological effects. It has been shown to modulate the release of certain neurotransmitters in the brain, which can affect various physiological processes, including mood, cognition, and behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-ethyl-N-(1-methyl-6-oxopyridin-3-yl)benzamide in lab experiments is its selectivity and specificity. It can be used to target specific receptors in the brain, which can help researchers better understand their role in various physiological processes. However, one of the limitations of using this compound is its complex synthesis process, which can be time-consuming and expensive.

Future Directions

There are several future directions for research involving 4-ethyl-N-(1-methyl-6-oxopyridin-3-yl)benzamide. One area of interest is its potential as a drug candidate for various neurological and psychiatric disorders. Additionally, further research is needed to better understand its mechanism of action and how it can be used to target specific receptors in the brain. Finally, there is also potential for this compound to be used in the development of new imaging techniques for studying the brain.

Synthesis Methods

The synthesis of 4-ethyl-N-(1-methyl-6-oxopyridin-3-yl)benzamide involves a multistep process that requires specialized equipment and expertise. The most common method involves the reaction of 4-ethylbenzoic acid with thionyl chloride to form 4-ethylbenzoyl chloride. This is then reacted with 1-methyl-6-oxopyridine-3-carboxylic acid to form the final product.

Scientific Research Applications

4-ethyl-N-(1-methyl-6-oxopyridin-3-yl)benzamide has been used in various scientific research applications. It has been shown to have potential applications in the field of neuroscience, where it can be used to study the role of certain receptors in the brain. It has also been used in the field of medicinal chemistry, where it has been investigated for its potential as a drug candidate.